1-(4-Aminophenyl)-4-(4-pyridyl)piperazine

• Molecular Formula: C15H18N4
• Molecular Weight: 254.33 g/mol
• IUPAC Name: 4-(4-pyridin-4-ylpiperazin-1-yl)aniline
• InChI: InChI=1S/C15H18N4/c16-13-1-3-14(4-2-13)18-9-11-19(12-10-18)15-5-7-17-8-6-15/h1-8H,9-12,16H2
• InChI Key: RJBAGSFWPCJRIT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)N)C3=CC=NC=C3

Description

1-(4-Aminophenyl)-4-(4-pyridyl)piperazine is a useful research compound. Its molecular formula is C15H18N4 and its molecular weight is 254.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of sodium dithionite (2.5 g) in water (10 ml) was added to a warmed solution of 1-(4-pyridyl)-4-(4-nitrophenyl)piperazine (0.551 g) in methanol (50 ml) and the mixture was allowed to reflux for 2 hours. The methanol was removed by evaporation and the resulting concentrated solution was basified with solid Na2SO4. The organic material was extracted into ethyl acetate, washed with water, brine, dried (Na2SO4) and evaporated to give 1-(4-pyridyl)-4-(4-aminophenyl)piperazine (0.4 g) as an oil. NMR: (CDCl3) 3.14(t,4H), 3.48(t, 4H), 6.68(m,4H), 6.85(d,2H), 8.31(bd,2H): MS: m z 255 (MH)−.

Synthesis routes and methods II

Procedure details

A mixture of 1-(4-nitrophenyl)-4-(4-pyridyl)piperazine (2.07 g) in ethanol (100 ml) was hydrogenated at room temperature under a pressure of 2 bars in the presence of 10% palladium on charcoal (0.25 g). When reduction was complete, the catalyst was filtered off and the filtrate was evaporated. The residue was crystallised from methanol/ethyl acetate to give 1-(4-aminophenyl)-4-(4-pyridyl)piperazine (1.08 g), m.p. 210°-211° C. Found: C,70.47; H,7.07; N,21.56. C15H18N4 requires: C,70.83; H,7.13; N,22.03%.